5-bromo-N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide

• IUPAC Name: 5-bromo-N-[(3-chloro-4-morpholin-4-ylphenyl)carbamothioyl]-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C20H21BrClN3O3S/c1-12-9-13(21)10-15(18(12)27-2)19(26)24-20(29)23-14-3-4-17(16(22)11-14)25-5-7-28-8-6-25/h3-4,9-11H,5-8H2,1-2H3,(H2,23,24,26,29)
• InChI Key: UGHCNJAUXNRVLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C(=O)NC(=S)NC2=CC(=C(C=C2)N3CCOCC3)Cl)Br
• Molecular Formula: C20H21BrClN3O3S
• Molecular Weight: 498.8 g/mol

Description

“5-bromo-N-({[3-chloro-4-(4-morpholinyl)phenyl]amino}carbonothioyl)-2-methoxy-3-methylbenzamide” is a chemical compound with the molecular formula C17H16BrClN4O2S. It is a complex organic compound that contains several functional groups, including a bromo group, a chloro group, a morpholinyl group, an amino group, a carbonothioyl group, a methoxy group, and a methylbenzamide group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The exact structure would be best determined through techniques such as X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. It has a molecular weight of 455.757 Da and a monoisotopic mass of 453.986572 Da.

Mechanism of Action

The mechanism of action of this compound is not known. It is possible that it could interact with various biological targets, but this would need to be determined through experimental studies.

Future Directions

The potential applications of this compound are not known. It could be of interest for further study, given its complex structure and the presence of multiple functional groups. Future research could explore its potential uses in various fields, such as medicinal chemistry or materials science.